Cas no 391652-37-2 ({[(2-Chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: {[(2-Chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 391652-37-2
• MF: C₁₅H₁₁Cl₃N₂O₃
• MW: 373.61844086647
• CID: 5884360
• PubChem ID: 3622163
• Update Time: 2023-11-20

{[(2-Chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 391652-37-2
• Z18518601
• EN300-26592034
• {[(2-chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate
• AKOS033627933
• {[(2-Chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C15H11Cl3N2O3/c16-11-4-2-1-3-9(11)6-19-13(21)8-23-15(22)10-5-12(17)14(18)20-7-10/h1-5,7H,6,8H2,(H,19,21)
• InChI Key： SQRWDQCLTNPQFE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(COC(C1C=NC(=C(C=1)Cl)Cl)=O)=O

Computed Properties

• Exact Mass: 371.983525g/mol
• Monoisotopic Mass: 371.983525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids